Cas no 2228818-43-5 (2-(propan-2-yloxy)-6-(pyrrolidin-3-yloxy)pyridine)

• Product Name: 2-(propan-2-yloxy)-6-(pyrrolidin-3-yloxy)pyridine
• CAS No: 2228818-43-5
• MF: C₁₂H₁₈N₂O₂
• MW: 222.283523082733
• CID: 6111155
• PubChem ID: 165736692
• Update Time: 2025-05-19

2-(propan-2-yloxy)-6-(pyrrolidin-3-yloxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(propan-2-yloxy)-6-(pyrrolidin-3-yloxy)pyridine
• 2228818-43-5
• EN300-1772816

• Inchi： 1S/C12H18N2O2/c1-9(2)15-11-4-3-5-12(14-11)16-10-6-7-13-8-10/h3-5,9-10,13H,6-8H2,1-2H3
• InChI Key： UVYJKQQAPNBVAP-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(N=1)OC(C)C)C1CNCC1

Computed Properties

• Exact Mass: 222.136827821g/mol
• Monoisotopic Mass: 222.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 43.4Ų

Additional information on 2-(propan-2-yloxy)-6-(pyrrolidin-3-yloxy)pyridine

Introduction to 2-(propan-2-yloxy)-6-(pyrrolidin-3-yloxy)pyridine (CAS No. 2228818-43-5)

2-(propan-2-yloxy)-6-(pyrrolidin-3-yloxy)pyridine, identified by its CAS number 2228818-43-5, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This heterocyclic compound features a pyridine core substituted with two distinct functional groups: a propan-2-yloxy moiety at the 2-position and a pyrrolidin-3-yloxy group at the 6-position. Such structural features make it a versatile scaffold for designing molecules with potential biological activity, particularly in the context of modulating neurotransmitter systems and addressing neurological disorders.

The synthesis and characterization of 2-(propan-2-yloxy)-6-(pyrrolidin-3-yloxy)pyridine have been the focus of recent research efforts aimed at developing novel therapeutic agents. The compound's architecture suggests interactions with central nervous system (CNS) targets, making it a candidate for further exploration in the treatment of conditions such as depression, anxiety, and cognitive impairments. The presence of both alkoxy and pyrrolidino substituents enhances its pharmacological profile by potentially improving solubility, membrane permeability, and binding affinity to specific receptors.

Recent advancements in computational chemistry have enabled the virtual screening of large libraries of compounds, including derivatives of 2-(propan-2-yloxy)-6-(pyrrolidin-3-yloxy)pyridine, to identify lead candidates for experimental validation. Molecular docking studies have indicated that this compound may interact with serotonin receptors (e.g., 5-HT1A, 5-HT2A), which are key players in regulating mood and cognition. The structural flexibility provided by the propan-2-yloxy and pyrrolidin-3-yloxy groups allows for fine-tuning of pharmacokinetic properties, such as metabolic stability and blood-brain barrier penetration.

In vitro pharmacological assays have begun to reveal promising activities of 2-(propan-2-yloxy)-6-(pyrrolidin-3-yloxy)pyridine. Preliminary data suggest that it may exhibit anxiolytic effects comparable to selective serotonin reuptake inhibitors (SSRIs), though further studies are needed to confirm its efficacy and safety profile. The compound's ability to modulate serotonin receptor activity without significant side effects makes it an attractive candidate for developing next-generation therapeutics. Additionally, its potential interaction with other neurotransmitter systems, such as dopamine and norepinephrine, could broaden its therapeutic applications.

The synthetic route to 2-(propan-2-yloxy)-6-(pyrrolidin-3-yloxy)pyridine involves multi-step organic transformations, including nucleophilic substitution reactions and etherification processes. Optimizing these synthetic pathways is crucial for achieving high yields and purity levels required for pharmaceutical development. Recent innovations in green chemistry have encouraged researchers to explore sustainable methodologies, such as catalytic hydrogenation and microwave-assisted synthesis, to enhance efficiency while minimizing environmental impact.

Future directions in the study of CAS No. 2228818-43-5 include exploring its potential as a prodrug or scaffold for structure-based drug design. By leveraging computational tools like molecular dynamics simulations and quantum mechanical calculations, scientists can predict how modifications to the propan-2-yloxy or pyrrolidin-3-yloxy groups might influence the compound's bioactivity. Such insights could accelerate the discovery of novel analogs with improved pharmacological properties.

The role of medicinal chemists in designing derivatives of 2-(propan-2-yloxy)-6-(pyrrolidin-3-yloxy)pyridine cannot be overstated. Their expertise in modifying functional groups while maintaining overall molecular integrity is essential for translating preclinical findings into clinical successes. Collaborative efforts between synthetic chemists, pharmacologists, and bioinformaticians will be critical in unlocking the full therapeutic potential of this compound.

As research progresses, CAS No. 2228818-43-5 is poised to emerge as a valuable tool in the quest for innovative treatments targeting neurological disorders. Its unique structural features and demonstrated biological activity position it as a promising candidate for further investigation. By combining traditional synthetic methods with cutting-edge computational approaches, scientists can refine this molecule into a viable therapeutic option for patients worldwide.